Cas no 2169482-07-7 (ethyl 3-cyclopropyl-2-isothiocyanatopropanoate)

• Product Name: ethyl 3-cyclopropyl-2-isothiocyanatopropanoate
• CAS No: 2169482-07-7
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6269443
• PubChem ID: 165856970
• Update Time: 2025-05-20

ethyl 3-cyclopropyl-2-isothiocyanatopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-cyclopropyl-2-isothiocyanatopropanoate
• EN300-1458958
• 2169482-07-7

• Inchi： 1S/C9H13NO2S/c1-2-12-9(11)8(10-6-13)5-7-3-4-7/h7-8H,2-5H2,1H3
• InChI Key： ZPHOEXRWKVEQBY-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)OCC)CC1CC1

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.8Ų

Additional information on ethyl 3-cyclopropyl-2-isothiocyanatopropanoate

Comprehensive Overview of Ethyl 3-Cyclopropyl-2-Isothiocyanatopropanoate (CAS No. 2169482-07-7)

Ethyl 3-cyclopropyl-2-isothiocyanatopropanoate (CAS No. 2169482-07-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique cyclopropyl and isothiocyanate functional groups, offers versatile reactivity, making it a valuable intermediate in synthetic applications. Its molecular structure, combining an ester group with an isothiocyanate moiety, enables diverse chemical transformations, which are increasingly explored in drug discovery and crop protection formulations.

In recent years, the demand for ethyl 3-cyclopropyl-2-isothiocyanatopropanoate has surged due to its potential role in developing novel bioactive molecules. Researchers are particularly interested in its application as a building block for heterocyclic compounds, which are pivotal in designing pharmaceuticals and agrochemicals. The cyclopropyl ring, known for its strain-induced reactivity, enhances the compound's ability to participate in ring-opening reactions, while the isothiocyanate group serves as a key electrophile in nucleophilic addition reactions. These properties align with current trends in sustainable chemistry, where efficient synthesis routes and atom economy are prioritized.

From an industrial perspective, CAS No. 2169482-07-7 is often discussed in the context of green chemistry and catalysis. Innovations in catalytic processes, such as photoredox catalysis and enzymatic transformations, have expanded the utility of this compound. For instance, its incorporation into multicomponent reactions (MCRs) has been explored to streamline the synthesis of complex molecules with reduced waste generation. This aligns with the growing emphasis on environmentally friendly synthetic methodologies, a topic frequently searched by professionals in chemical R&D.

The compound's relevance extends to the pharmaceutical sector, where its derivatives are investigated for their bioactivity. Recent studies highlight its potential in modulating enzyme activity or serving as a precursor for small-molecule inhibitors. Such applications resonate with the increasing focus on targeted therapies and precision medicine, addressing common search queries like "new drug intermediates 2024" or "isothiocyanate applications in medicine." Additionally, its stability under physiological conditions makes it a candidate for prodrug development, further broadening its appeal.

In agrochemical research, ethyl 3-cyclopropyl-2-isothiocyanatopropanoate is explored for its role in designing next-generation pesticides and herbicides. The cyclopropyl moiety's lipophilicity improves membrane permeability, while the isothiocyanate group can interact with biological targets, such as cysteine residues in enzymes. This dual functionality addresses the industry's need for compounds with enhanced efficacy and lower environmental impact, a recurring theme in searches like "sustainable agrochemical intermediates."

Analytical techniques for characterizing CAS No. 2169482-07-7, such as NMR spectroscopy and mass spectrometry, are critical for quality control and research validation. The compound's distinct spectral signatures facilitate its identification in complex mixtures, a topic of interest for analytical chemists. Moreover, advancements in computational chemistry have enabled predictive modeling of its reactivity, aligning with the rise of AI-driven drug discovery tools frequently searched by professionals.

To conclude, ethyl 3-cyclopropyl-2-isothiocyanatopropanoate represents a multifaceted compound with broad applicability across scientific disciplines. Its unique structural features and compatibility with modern synthetic strategies position it as a key player in addressing contemporary challenges in chemistry and biology. As research continues to uncover its potential, this compound is poised to remain a focal point in innovation-driven industries.